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Compound of Interest

Compound Name: N-(2-Methylphenyl)anthranilic acid

CAS No.: 16610-44-9

Cat. No.: B097089 Get Quote

N-(2-Methylphenyl)anthranilic acid and its structural analogs belong to the fenamate class of

non-steroidal anti-inflammatory drugs (NSAIDs). In a research and drug development context,

understanding the nuanced safety and handling requirements of these compounds is not

merely a regulatory formality but a cornerstone of scientific integrity and personnel well-being.

This guide provides a technical framework for the safe handling of N-(2-
Methylphenyl)anthranilic acid, emphasizing the causality behind safety protocols to empower

researchers with the knowledge to mitigate risks effectively.

Hazard Identification and Toxicological Profile
Based on data from related fenamates, N-(2-Methylphenyl)anthranilic acid should be

considered a hazardous substance. The primary routes of exposure are inhalation, ingestion,

and skin or eye contact.

Toxicological Summary of Related Compounds:
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Hazard Classification
Observed Effects in
Related Compounds

Potential Effects of N-(2-
Methylphenyl)anthranilic
acid

Acute Oral Toxicity Harmful if swallowed.[1][2][3]
May be harmful or toxic if

ingested.

Skin Corrosion/Irritation Causes skin irritation.[3][4]
May cause skin irritation upon

contact.

Serious Eye Damage/Irritation
Causes serious eye irritation or

damage.[3][4][5]

May cause serious eye

irritation or damage.

Respiratory Irritation
May cause respiratory tract

irritation.[3][4]

Inhalation of dust may irritate

the respiratory system.

Specific Target Organ Toxicity

Animal studies on related

compounds show potential for

adverse effects on the

gastrointestinal system, liver,

and kidneys with repeated

exposure.[6]

Prolonged or repeated

exposure may cause organ

damage.

It is crucial to note that the toxicological properties of N-(2-Methylphenyl)anthranilic acid itself

have not been thoroughly investigated.[7] Therefore, a conservative approach to handling is

warranted.

The Hierarchy of Controls: A Multi-Layered Safety
Strategy
Effective risk management relies on a multi-layered approach to hazard control. The hierarchy

of controls prioritizes the most effective measures to ensure personnel safety.
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Hierarchy of Controls for N-(2-Methylphenyl)anthranilic acid

Elimination
(Not Feasible in R&D)

Substitution
(Use a less hazardous alternative)

Engineering Controls
(e.g., Fume Hood, Ventilated Enclosure)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Last line of defense)
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Spill Response for N-(2-Methylphenyl)anthranilic acid

Evacuate Immediate Area
and Alert Others

Assess the Spill
(Size, Location)

Don Appropriate PPE

Contain the Spill
(Use absorbent pads for solutions)

Clean Up
(Dampen solids to avoid dust,

collect with absorbent for liquids)

Decontaminate the Area

Dispose of Waste
(Follow institutional guidelines)

Click to download full resolution via product page

Caption: A stepwise workflow for responding to a chemical spill.

Step-by-Step Spill Cleanup Protocol
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Evacuate and Alert: Immediately evacuate the affected area and inform colleagues and the

laboratory supervisor.

Secure the Area: Prevent entry into the spill zone.

Don PPE: Wear appropriate PPE, including respiratory protection, chemical-resistant gloves,

and eye protection.

Cleanup:

For Solid Spills: Gently cover the spill with a damp paper towel to avoid raising dust.

[8]Carefully scoop the material into a labeled, sealed container for disposal.

For Solutions: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a sealed container for disposal.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste in accordance with

local, state, and federal regulations. [9]

Waste Disposal
Unused N-(2-Methylphenyl)anthranilic acid and contaminated waste must be disposed of

as hazardous chemical waste. [9][10]Do not dispose of it down the drain or in the regular

trash.

Emergency First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention. [11]* Skin

Contact: Remove contaminated clothing and wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical attention if irritation persists. [8][11]* Inhalation:

Move the victim to fresh air. If breathing is difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical attention. [8]* Ingestion: Do NOT induce
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vomiting. If the victim is conscious and alert, rinse their mouth with water and give 2-4

cupfuls of water or milk to drink. Seek immediate medical attention. [1][8]

Conclusion: A Culture of Safety
The safe handling of N-(2-Methylphenyl)anthranilic acid is predicated on a thorough

understanding of its potential hazards and the diligent application of control measures. By

integrating the principles outlined in this guide into daily laboratory practice, researchers can

foster a culture of safety that protects themselves, their colleagues, and the integrity of their

scientific endeavors. Continuous vigilance and a proactive approach to risk assessment are

paramount when working with compounds of this nature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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